Cas no 2229289-17-0 (1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid)

1-(2-Chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid is a fluorinated cyclohexane derivative featuring a chloro-methylphenyl substituent and a carboxylic acid functional group. Its unique structure, combining aromatic and aliphatic components with difluorination at the 4-position of the cyclohexane ring, enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms improves metabolic stability and lipophilicity, while the carboxylic acid group allows for further derivatization. This compound is particularly valuable in the development of bioactive molecules, offering precise steric and electronic properties for targeted applications. Its synthetic versatility makes it a useful building block in medicinal chemistry and material science research.
1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid structure
2229289-17-0 structure
Product Name:1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
CAS No:2229289-17-0
MF:C14H15ClF2O2
MW:288.717510461807
CID:6390572
PubChem ID:165837923
Update Time:2025-05-26

1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
    • 2229289-17-0
    • EN300-1939497
    • Inchi: 1S/C14H15ClF2O2/c1-9-2-3-10(11(15)8-9)13(12(18)19)4-6-14(16,17)7-5-13/h2-3,8H,4-7H2,1H3,(H,18,19)
    • InChI Key: HRMLCSKPBXNWHK-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)C=CC=1C1(C(=O)O)CCC(CC1)(F)F

Computed Properties

  • Exact Mass: 288.0728637g/mol
  • Monoisotopic Mass: 288.0728637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 37.3Ų

1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1939497-0.05g
1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
2229289-17-0
0.05g
$1296.0 2023-09-17
Enamine
EN300-1939497-0.1g
1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
2229289-17-0
0.1g
$1357.0 2023-09-17
Enamine
EN300-1939497-0.25g
1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
2229289-17-0
0.25g
$1420.0 2023-09-17
Enamine
EN300-1939497-0.5g
1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
2229289-17-0
0.5g
$1482.0 2023-09-17
Enamine
EN300-1939497-1.0g
1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
2229289-17-0
1g
$1543.0 2023-05-31
Enamine
EN300-1939497-2.5g
1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
2229289-17-0
2.5g
$3025.0 2023-09-17
Enamine
EN300-1939497-5.0g
1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
2229289-17-0
5g
$4475.0 2023-05-31
Enamine
EN300-1939497-10.0g
1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
2229289-17-0
10g
$6635.0 2023-05-31
Enamine
EN300-1939497-1g
1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
2229289-17-0
1g
$1543.0 2023-09-17
Enamine
EN300-1939497-5g
1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
2229289-17-0
5g
$4475.0 2023-09-17

Additional information on 1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid

1-(2-Chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic Acid (CAS No. 2229289-17-0): An Overview

1-(2-Chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2229289-17-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated and methylated phenyl ring and a difluorocyclohexane moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The synthesis of 1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid involves several key steps, including the formation of the cyclohexane ring and the introduction of the fluorine atoms. Recent studies have focused on optimizing these synthetic pathways to improve yield and purity, making the compound more accessible for large-scale production. One notable approach involves the use of transition-metal-catalyzed reactions, which have shown promise in enhancing the efficiency and selectivity of the synthesis process.

In terms of its physical and chemical properties, 1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid exhibits a high degree of stability under various conditions. Its melting point, solubility in different solvents, and other physicochemical parameters have been extensively studied to better understand its behavior in both laboratory and industrial settings. These properties are crucial for its potential use in drug development, as they can influence factors such as bioavailability and pharmacokinetics.

The biological activity of 1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid has been a focal point of recent research. Preliminary studies have indicated that this compound may possess anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases. Additionally, there is growing interest in its potential as an antiviral agent, particularly against certain RNA viruses. These findings are supported by in vitro assays that have demonstrated its ability to inhibit viral replication without significant cytotoxicity.

To further explore the therapeutic potential of 1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid, several preclinical studies are currently underway. These studies aim to evaluate its efficacy and safety in animal models of various diseases. Early results have been promising, with the compound showing favorable pharmacological profiles and minimal adverse effects. However, more extensive research is needed to fully understand its mechanisms of action and to determine its suitability for clinical trials.

In addition to its potential therapeutic applications, 1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid has also been investigated for its use as a building block in organic synthesis. Its unique structure makes it a valuable intermediate for the preparation of more complex molecules with diverse biological activities. This versatility has led to increased interest from both academic researchers and pharmaceutical companies.

The environmental impact of 1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid is another important consideration. Studies are being conducted to assess its biodegradability and potential ecological effects. Preliminary data suggest that the compound is relatively stable but does not persist indefinitely in the environment. Ongoing research aims to develop strategies for safe disposal and minimize any potential environmental risks.

In conclusion, 1-(2-chloro-4-methylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2229289-17-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.